CLIP (86-100)

• Molecular Formula: C72H128N20O19S3
• Molecular Weight: 1674.1 g/mol
• InChI: InChI=1S/C72H128N20O19S3/c1-37(2)34-50(65(104)86-49(26-33-114-12)64(103)83-46(22-23-54(74)95)59(98)80-41(8)71(110)111)87-66(105)51(35-38(3)4)88-68(107)53-21-17-30-92(53)70(109)56(42(9)94)91-57(96)40(7)79-60(99)47(24-31-112-10)84-62(101)45(20-16-29-78-72(75)76)81-63(102)48(25-32-113-11)85-61(100)44(18-13-14-27-73)82-67(106)52(36-93)89-69(108)55(39(5)6)90-58(97)43-19-15-28-77-43/h37-53,55-56,77,93-94H,13-36,73H2,1-12H3,(H2,74,95)(H,79,99)(H,80,98)(H,81,102)(H,82,106)(H,83,103)(H,84,101)(H,85,100)(H,86,104)(H,87,105)(H,88,107)(H,89,108)(H,90,97)(H,91,96)(H,110,111)(H4,75,76,78)/t40-,41-,42+,43-,44-,45-,46-,47-,48-,49-,50-,51-,52-,53-,55-,56-/m0/s1
• InChIKey: WMBSDMIQCRNTSY-DZBIDPSHSA-N

Standard CLIP fragments (e.g., 81-104) exhibit DM-independent rapid release, confounding kinetic analyses. CLIP (86-100) lacks residues 81-89, resulting in a markedly slower off-rate for accurate DM activity and peptide exchange studies. - Core binding motif MRMATPLLM (residues 91-99) ensures promiscuous binding across HLA-DR1,2,3,7. - Physiologically relevant negative control for MHC class II tetramer flow cytometry. - Co-crystallized with HLA-DR (PDB-validated); homogeneous complex formation for structural biology.

CLIP (86-100) Overview

CLIP (86-100) (CAS 648881-58-7, sequence PVSKMRMATPLLMQA) is a 15-amino-acid fragment of the class II-associated invariant chain peptide (CLIP), derived from the invariant chain (Ii/CD74) residues 86–100. As a 'short' CLIP isoform (14–19 residues), it occupies the peptide-binding groove of MHC class II molecules and is released with slower kinetics than the full-length CLIP (81–104) [1]. This fragment contains the core binding motif MRMATPLLM (residues 91–99) that is essential for promiscuous binding across multiple HLA-DR alleles [2]. Unlike longer CLIP variants, CLIP (86-100) lacks the N-terminal residues 81–89, which are known to facilitate rapid, DM-independent release from HLA-DR molecules [3].

Peptide exchange assays requiring slower MHC II off-rate kinetics

Promiscuous binding across multiple HLA-DR alleles via core motif MRMATPLLM

HLA-DM activity studies needing reduced spontaneous (DM-independent) release

• [1] Reactome. Disassociation of CLIP from MHC II. Reactome Pathway R-HSA-2213246. 2024. View Source
• [2] Malotka J, et al. Clip binds to HLA class II using methionine-based, allele-dependent motifs as well as allele-independent supermotifs. (Full citation from Mol Immunol, identified via Infona). View Source
• [3] Kropshofer H, Vogt AB, Hämmerling GJ. Structural features of the invariant chain fragment CLIP controlling rapid release from HLA-DR molecules and inhibition of peptide binding. Proc Natl Acad Sci U S A. 1995 Aug 29;92(18):8313-7. PMID: 7667286. View Source

CLIP (86-100) vs. Other Fragments

CLIP fragments of different lengths exhibit fundamentally different binding kinetics and functional behaviors that preclude simple interchange. CLIP (86-100), as a 15-mer 'short' CLIP, displays a markedly slower off-rate from HLA-DR molecules compared to the 21–26-residue 'long' CLIP isoforms [1]. The N-terminal segment (residues 81–89), which is absent in CLIP (86-100), has been shown experimentally to accelerate CLIP dissociation at endosomal pH and to prevent tight side-chain interactions within the peptide-binding groove [2]. Consequently, substituting CLIP (86-100) with longer CLIP fragments (e.g., 81-104) or shorter C-terminal-only fragments (e.g., 92-105) will yield different complex half-lives, altered HLA-DM susceptibility, and non-comparable inhibitory profiles in peptide exchange assays. Selection of the specific fragment must be matched to the required kinetic window of the experimental system.

CLIP (86-100)

Long CLIP (81-104)

N-terminal residues 81-89 may accelerate off-rate; altered complex stability

CLIP (86-100)

Short C-term (92-105)

Missing methionine anchor M90 may lose promiscuous DR allele binding

CLIP (86-100)

N-term fragment (81-98)

Lacks peptide-competitive inhibition domain; not interchangeable for binding assays

• [1] Reactome. Disassociation of CLIP from MHC II. Reactome Pathway R-HSA-2213246. 2024. View Source
• [2] Kropshofer H, Vogt AB, Hämmerling GJ. Structural features of the invariant chain fragment CLIP controlling rapid release from HLA-DR molecules and inhibition of peptide binding. Proc Natl Acad Sci U S A. 1995 Aug 29;92(18):8313-7. PMID: 7667286. View Source

CLIP (86-100) Quantitative Evidence

HLA-DR Dissociation: Short vs. Long CLIP

CLIP (86-100), a 15-residue fragment, falls within the 'short' CLIP category (14–19 residues) that displays a substantially lower off-rate from HLA-DR molecules compared to 'long' CLIP isoforms of 21–26 residues (e.g., CLIP 81-104) [1]. The N-terminal 9 residues (81–89), which are absent in CLIP (86-100), have been specifically identified as the structural element that facilitates rapid CLIP release [2]. In the absence of this N-terminal segment, the off-rate of the C-terminal region is slow and remains unaltered at low pH, whereas the full-length CLIP-(81-105) off-rate is fast and further accelerated at endosomal pH [2]. This kinetic difference dictates that CLIP (86-100)-loaded MHC class II complexes will persist longer in peptide-exchange assays, directly impacting experimental readouts of HLA-DM activity and antigenic peptide loading efficiency.

HLA-DR Dissociation

Class-level inference

Short CLIP (86-100) vs. long CLIP (81-105): slower off-rate; no acceleration at endosomal pH

Supports kinetic window design for peptide-exchange assays

Class-level; specific DR allele kinetics may vary

Evidence Dimension	HLA-DR complex dissociation kinetics (off-rate)
Target Compound Data	CLIP (86-100) (15-mer, short CLIP): slower off-rate; no acceleration at low pH (absence of residues 81-89)
Comparator Or Baseline	CLIP (81-105) (25-mer, long CLIP): fast off-rate, accelerated at endosomal/lysosomal pH
Quantified Difference	Qualitative direction: short CLIP off-rate << long CLIP off-rate; N-terminal residues 81-89 identified as the cause of rapid release [1][2]
Conditions	HLA-DR molecules; endosomal pH (pH 5.0–5.5) vs. neutral pH; dissociation measured in vitro

Why This Matters

Investigators performing peptide-exchange or HLA-DM activity assays must select the CLIP fragment length that matches their required kinetic window: short CLIP (86-100) for slower baseline exchange, long CLIP for rapid exchange studies.

• [1] Reactome. Disassociation of CLIP from MHC II. Reactome Pathway R-HSA-2213246. 2024. View Source
• [2] Kropshofer H, Vogt AB, Hämmerling GJ. Structural features of the invariant chain fragment CLIP controlling rapid release from HLA-DR molecules and inhibition of peptide binding. Proc Natl Acad Sci U S A. 1995 Aug 29;92(18):8313-7. PMID: 7667286. View Source

MRMATPLLM Core Binding Motif

A core sequence of 12 amino acids, CLIP p88-99 (SKMRMATPLLMQ), has been identified as required for optimal binding to HLA-DR1, DR2, DR3(17), and DR7 [1]. This entire core is contained within CLIP (86-100). Substitution analysis revealed that all three methionine residues (M90, M92, M98) control CLIP binding: M90 controls binding to all four DR alleles tested, M92 is involved in CLIP binding to DR1 and DR3(17), and M98 controls binding to DR2, DR3(17), and DR7 [1]. A shorter fragment such as CLIP (92-105) would lack M90 (p88 in CLIP numbering), compromising binding to DR1, DR2, DR3(17), and DR7; conversely, longer fragments containing the N-terminal 81-89 region introduce residues that destabilize groove interactions [2]. CLIP (86-100) therefore uniquely balances the inclusion of all three methionine anchor residues with the exclusion of the destabilizing N-terminal region.

Core Binding Motif

Cross-study comparable

Contains full SKMRMATPLLMQ core, including all three essential Met anchors (M90, M92, M98)

Minimal fragment maintaining promiscuous DR binding

Shorter C-term fragments lose M90; longer fragments add destabilizing N-term residues

Evidence Dimension	Core binding motif composition and allelic binding breadth
Target Compound Data	CLIP (86-100): contains full core SKMRMATPLLMQ (p88-99), including all three methionine anchor residues M90, M92, M98
Comparator Or Baseline	CLIP (92-105): lacks M90; CLIP (81-104): contains N-terminal destabilizing residues 81-89 in addition to the core
Quantified Difference	M90 is essential for binding to all four DR alleles tested (DR1, DR2, DR3, DR7); its absence in shorter C-terminal fragments eliminates promiscuous binding [1]
Conditions	Binding assays using purified HLA-DR1, DR2, DR3(17), and DR7 molecules; substitution analysis of methionine residues

Why This Matters

For experiments requiring promiscuous binding across multiple HLA-DR alleles, CLIP (86-100) is the minimal fragment that retains the full complement of essential methionine anchor residues, unlike shorter C-terminal fragments.

• [1] Malotka J, et al. Clip binds to HLA class II using methionine-based, allele-dependent motifs as well as allele-independent supermotifs. Mol Immunol. (Full citation details from Infona resource). View Source
• [2] Kropshofer H, Vogt AB, Hämmerling GJ. Structural features of the invariant chain fragment CLIP controlling rapid release from HLA-DR molecules and inhibition of peptide binding. Proc Natl Acad Sci U S A. 1995 Aug 29;92(18):8313-7. PMID: 7667286. View Source

C-Terminal Inhibition of Antigen Binding

Functional dissection of CLIP revealed that the C-terminal segment (residues 92–105) is solely responsible for mediating inhibition of self- and antigenic peptide binding to HLA-DR2 molecules, whereas the N-terminal segment CLIP-(81-98) binds to an external site (the Staphylococcus aureus enterotoxin B contact site on the α1 domain) and does not interfere with peptide binding [1]. Since CLIP (86-100) encompasses residues 92–100 of the C-terminal inhibitory domain, it retains the core peptide-binding inhibition function. In competitive binding experiments using CLIP (Ii82-102), 500 µM of synthetic CLIP almost completely prevented binding of 50 µM subsequently added DR3-specific peptides; when CLIP and test peptides were added simultaneously, binding of hsp3-13 was abolished while binding of the groove-external peptide Ii131-149 was only partially blocked [2]. This confirms that the inhibitory activity resides within the sequence shared with CLIP (86-100).

C-Term Inhibition

Cross-study comparable

Retains competitive inhibition domain (residues 92-100); near-complete block of peptide binding at 500 µM CLIP analog

Supports use as competitive inhibitor in peptide-loading assays

N-terminal-only fragments lack this inhibitory function

Evidence Dimension	Inhibition of antigenic peptide binding to MHC class II
Target Compound Data	CLIP (86-100) contains residues 92-100 of the C-terminal inhibitory domain (mediates competitive inhibition)
Comparator Or Baseline	CLIP-(81-98) N-terminal fragment: no inhibition of peptide binding; CLIP-(92-105) C-terminal fragment: full inhibition [1]
Quantified Difference	500 µM CLIP (Ii82-102) prevented binding of 50 µM hsp3-13 (near-complete inhibition); simultaneous addition abolished hsp3-13 binding while Ii131-149 binding was only partially blocked [2]
Conditions	Detergent-solubilized DR3 molecules from Ii-free cells; CLIP and test peptides added either sequentially or simultaneously

Why This Matters

CLIP (86-100) retains the peptide-binding inhibition function mediated by its C-terminal residues, making it suitable as a competitive inhibitor in peptide-loading assays, unlike N-terminal-only fragments that lack inhibitory activity.

• [1] Kropshofer H, Vogt AB, Hämmerling GJ. Structural features of the invariant chain fragment CLIP controlling rapid release from HLA-DR molecules and inhibition of peptide binding. Proc Natl Acad Sci U S A. 1995 Aug 29;92(18):8313-7. PMID: 7667286. View Source
• [2] Hitzel C, Koch N. The invariant chain derived fragment CLIP is an efficient in vitro inhibitor of peptide binding to MHC class II molecules. Mol Immunol. 1996 Jan;33(1):25-31. PMID: 8604221. View Source

Allele-Specific Binding Kinetics

Kinetic analysis of the CLIP (85-99) peptide—which overlaps extensively with CLIP (86-100)—binding to five different murine class II MHC proteins revealed that half-times of dissociation ranged from 4.4 minutes to 17.5 hours, representing a >200-fold difference across alleles [1]. This extreme variability, driven by MHC class II polymorphism, demonstrates that CLIP binding is not uniform across alleles. For human CLIP (86-100), the equivalent behavior means that experimental protocols involving peptide exchange, CLIP inhibition, or HLA-DM activity assays must account for allele-specific CLIP affinity. A related study on human HLA-DR3 showed that point mutations in the P4 and P6 pockets of the peptide-binding groove (βS11F, βS13Y, βQ70R, βK71E, βK71N, βR74Q) increase the resistance of CLIP-DR3 complexes to SDS-induced dissociation and diminish dissociation rates in the presence of HLA-DM [2]. These data underscore that CLIP (86-100) binding stability is allele-dependent and can be a critical variable in experimental design.

Allele-Specific Kinetics

Cross-study comparable

t_1/2 range: 4.4 min – 17.5 h (>200-fold across alleles)

Allele-specific stability requires evaluation per DR allele

Murine class II data; human DR polymorphism may yield similar variability

Evidence Dimension	Allele-dependent CLIP dissociation half-time from MHC class II
Target Compound Data	CLIP (85-99) (closely related to CLIP 86-100): dissociation t₁/₂ ranges from 4.4 min to 17.5 h across five murine class II alleles [1]
Comparator Or Baseline	Five murine class II MHC proteins: t₁/₂ of 4.4 min (fastest) vs. 17.5 h (slowest)
Quantified Difference	>200-fold difference in dissociation half-times between the fastest and slowest allele [1]
Conditions	Murine class II MHC proteins; in vitro dissociation kinetics at pH 5.0–7.0

Why This Matters

Procurement decisions for CLIP (86-100) should consider the specific HLA-DR allele under investigation, as CLIP binding stability varies enormously across alleles and directly impacts peptide-exchange experimental outcomes.

• [1] Liang MN, Beeson C, Mason K, McConnell HM. Kinetics of the reactions between the invariant chain (85-99) peptide and proteins of the murine class II MHC. Int Immunol. 1995 Sep;7(9):1397-404. PMID: 7495747. View Source
• [2] Doebele RC, Pashine A, Liu W, Zaller DM, Belmares M, Busch R, Mellins ED. Point mutations in or near the antigen-binding groove of HLA-DR3 implicate class II-associated invariant chain peptide affinity as a constraint on MHC class II polymorphism. J Immunol. 2003 May 1;170(9):4683-92. PMID: 12707347. View Source

Direct Competition for MHC II Binding

The mechanism of CLIP-mediated inhibition of antigenic peptide binding has been definitively established as direct competition for the peptide-binding groove, not allosteric modulation. In competitive binding experiments between CLIP (85-101) and antigenic peptides, a linear dependence of the apparent dissociation constant (Kapp) on competitor concentration was observed [1]. This linear relationship is the hallmark of direct competition for a single binding site, ruling out an allosteric mechanism. Scatchard analysis further confirmed that HLA-DR1 contains a single binding site for both the CLIP peptide and the antigenic peptide MP19-31 [2]. Occupancy of the peptide-binding groove by antigenic peptides inhibited CLIP binding and vice versa [2]. CLIP (86-100), sharing the core competitive binding domain with CLIP (85-101), is predicted to exhibit the same competitive mechanism, and this has been exploited in the design of CLIP-based competition assays where biotinylated CLIP (86-100) serves as a reporter probe for quantifying binding of test peptides to various HLA-DR alleles.

Direct Competition

Direct head-to-head

Linear K_app vs. [competitor] confirms single-site competition, not allostery

Validates CLIP (86-100) as quantitative reporter probe

Scatchard analysis: single binding site on HLA-DR1

Evidence Dimension	Mechanism of CLIP inhibition: competitive vs. allosteric
Target Compound Data	CLIP (85-101): linear relationship between Kapp and competitor concentration, consistent with direct competition at a single site [1]
Comparator Or Baseline	Antigenic peptide (e.g., MP19-31): binds the same single site on HLA-DR1; occupancy by antigenic peptide inhibits CLIP binding [2]
Quantified Difference	Linear Kapp vs. [competitor] relationship (diagnostic of direct competition); single binding site confirmed by Scatchard analysis [1][2]
Conditions	HLA-DR1 molecules; FITC-labeled CLIP peptide; soluble empty class II molecules synthesized in insect cells

Why This Matters

The direct competitive mechanism validates the use of CLIP (86-100) as a quantitative reporter probe in peptide-MHC class II binding assays, with linear competition behavior that enables accurate affinity ranking of test peptides.

• [1] Bangia N, Watts TH. Evidence for invariant chain 85-101 (CLIP) binding in the antigen binding site of MHC class II molecules. Int Immunol. 1995 Oct;7(10):1585-91. PMID: 8562503. View Source
• [2] Wu S, et al. The MHC class II-associated invariant chain-derived peptide CLIP binds to the peptide-binding groove of class II molecules. Mol Immunol. 1996 Mar-Apr;33(4-5):371-7. PMID: 8676888. View Source

CLIP (86-100) Application Scenarios

MHC II Peptide Competition Assay

CLIP (86-100) serves as an optimal biotinylated reporter peptide in competition-based MHC class II binding assays. Its direct competitive mechanism—established by linear Kapp vs. competitor concentration relationships [1]—enables accurate IC50 determination for test peptides. As a short CLIP with slower off-rate kinetics than long CLIP isoforms, it provides a stable baseline signal during assay incubation, reducing background drift. Its core binding motif (MRMATPLLM) ensures promiscuous binding across multiple HLA-DR alleles, including DR1, DR2, DR3, and DR7 [2], making it suitable for broad allele screening panels.

MHC II Tetramer Negative Control

MHC class II tetramers loaded with CLIP peptide are established negative controls for identifying antigen-specific CD4+ T cells by flow cytometry [1]. CLIP (86-100)-loaded tetramers are specifically used because CLIP is a self-peptide that occupies the groove without eliciting cognate T cell responses in most donors, enabling accurate gating of non-specific background staining. The defined 15-mer length of CLIP (86-100) corresponds to the naturally processed short CLIP fragment found in vivo, providing a physiologically relevant negative control that is not immunogenic in standard T cell assays [2].

HLA-DM Activity Assay

The slower off-rate of short CLIP (86-100) from HLA-DR molecules, relative to long CLIP, makes it a preferred substrate for HLA-DM activity assays where DM-dependent catalysis is to be distinguished from spontaneous (DM-independent) peptide release [1]. Because CLIP (86-100) lacks the N-terminal residues 81-89 that facilitate DM-independent rapid release [2], peptide exchange observed in the presence of DM can be more confidently attributed to DM catalytic activity rather than spontaneous dissociation. This improves the signal-to-noise ratio of DM activity measurements.

MHC II Structural Studies

CLIP (86-100) (sequence PVSKMRMATPLLMQA) has been co-crystallized with multiple HLA-DR alleles and its structure deposited in the PDB, providing a validated reference for structural studies of MHC class II peptide loading [1]. The peptide's 15-residue length is well-suited for forming stable, homogeneous MHC class II complexes amenable to crystallization, while its methionine-rich core anchors provide defined electron density for structure determination. The bipartite orientation of CLIP peptides bound to HLA-DR1, governed by H-bonds near the P1 pocket, has been characterized by combined NMR and crystallographic approaches [2], establishing CLIP (86-100) as a well-characterized structural biology tool.

Application

Selection Property

Validation Focus

MHC II Peptide Competition Assay

Competitive reporter with promiscuous DR binding

IC₅₀ linearity across alleles; slower baseline off-rate for reduced drift

MHC II Tetramer Negative Control

Self-peptide occupying groove without cognate T cell response

Non-specific background gating by flow cytometry; allele compatibility

HLA-DM Activity Assay

Reduced DM-independent release from absent N-terminal residues

DM-dependent exchange vs. spontaneous dissociation; allele-specific kinetics

MHC II Structural Studies

Defined 15‑mer length; methionine‑rich anchors for electron density

Crystallization homogeneity; PDB structure reproducibility

• [1] Bangia N, Watts TH. Evidence for invariant chain 85-101 (CLIP) binding in the antigen binding site of MHC class II molecules. Int Immunol. 1995 Oct;7(10):1585-91. PMID: 8562503. View Source
• [2] Malotka J, et al. Clip binds to HLA class II using methionine-based, allele-dependent motifs as well as allele-independent supermotifs. (Mol Immunol, details via Infona). View Source